molecular formula C12H11ClO3 B173714 4H-1-Benzopyran-4-one, 7-(3-chloropropoxy)- CAS No. 105277-69-8

4H-1-Benzopyran-4-one, 7-(3-chloropropoxy)-

Cat. No.: B173714
CAS No.: 105277-69-8
M. Wt: 238.66 g/mol
InChI Key: TXKUJOMDRORGNV-UHFFFAOYSA-N
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Description

4H-1-Benzopyran-4-one, 7-(3-chloropropoxy)-, also known as 4H-1-Benzopyran-4-one, 7-(3-chloropropoxy)-, is a useful research compound. Its molecular formula is C12H11ClO3 and its molecular weight is 238.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4H-1-Benzopyran-4-one, 7-(3-chloropropoxy)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4H-1-Benzopyran-4-one, 7-(3-chloropropoxy)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

105277-69-8

Molecular Formula

C12H11ClO3

Molecular Weight

238.66 g/mol

IUPAC Name

7-(3-chloropropoxy)chromen-4-one

InChI

InChI=1S/C12H11ClO3/c13-5-1-6-15-9-2-3-10-11(14)4-7-16-12(10)8-9/h2-4,7-8H,1,5-6H2

InChI Key

TXKUJOMDRORGNV-UHFFFAOYSA-N

SMILES

C1=CC2=C(C=C1OCCCCl)OC=CC2=O

Canonical SMILES

C1=CC2=C(C=C1OCCCCl)OC=CC2=O

Synonyms

7-(3-chloropropoxy)-4H-chroMen-4-one

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 7-hydroxy-4H-1-benzopyran-4-one, VII (40.5 g; 0.25 mole; prepared according to G. N. Dorafeenko and V. V. Tkachenko, Chem. Heterocyclic Compounds, 1972 (8) 935), 1-bromo-3-chloropropane (78.5 g; 0.50 mole) and anhydrous potassium carbonate (49 g; 0.50 mole) in 1000 ml of acetone was heated at reflux for 16 hours. The mixture was filtered through celite and concentrated in vacuo. The thick red oil which remained was triturated with ether, upon which 57.8 g (97%) of the title compound was obtained, mp 72°-73° C.
Quantity
0 (± 1) mol
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reactant
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[Compound]
Name
VII
Quantity
40.5 g
Type
reactant
Reaction Step One
Quantity
78.5 g
Type
reactant
Reaction Step One
Quantity
49 g
Type
reactant
Reaction Step One
Quantity
1000 mL
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solvent
Reaction Step One

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